Cas no 2171664-61-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 2171664-61-0
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 6385809
• PubChem ID: 165542811
• Update Time: 2025-08-02

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3,3-trifluoro-2-methylpropanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3,3-trifluoro-2-methylpropanoic acid
• EN300-1500907
• 2171664-61-0

• Inchi： 1S/C25H25F3N2O5/c1-3-4-13-20(21(31)30-24(2,22(32)33)25(26,27)28)29-23(34)35-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h3,5-12,19-20H,1,4,13-14H2,2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZLESVIUJDHDTGN-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)NC(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3,3-trifluoro-2-methylpropanoic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS: 2171664-61-0)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS: 2171664-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the trifluoromethyl moiety enhances its utility in the synthesis of complex peptides with improved stability and bioavailability. Researchers have successfully employed this compound in the development of peptide-based therapeutics targeting various diseases, including cancer and infectious diseases.

One of the key advancements in the study of this compound is its application in the design of protease inhibitors. The trifluoromethyl group, in particular, has been shown to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for the treatment of conditions such as HIV and hepatitis C. Additionally, the compound's ability to incorporate into peptide backbones without significant steric hindrance has opened new avenues for the development of peptidomimetics with enhanced pharmacological properties.

Further investigations into the pharmacokinetics and toxicity profile of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3,3-trifluoro-2-methylpropanoic acid have revealed favorable characteristics, including good metabolic stability and low cytotoxicity. These findings underscore its potential as a lead compound in the development of next-generation therapeutics. Ongoing research is focused on optimizing its synthetic pathways and exploring its applications in targeted drug delivery systems.

In conclusion, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS: 2171664-61-0) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for the development of novel therapeutic agents. Future studies should aim to elucidate its mechanisms of action and explore its potential in clinical applications.